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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxypicolinate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxypicolinate (also known as 3-hydroxypyridine-2-carboxylic acid). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxypicolinate is a solid, light-yellow crystalline powder that can cause skin, eye, and

respiratory irritation.[1] It is crucial to use appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Summary of Hazards:
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Hazard Class GHS Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Irritation (Category 2) H319: Causes serious eye irritation[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Required Personal Protective Equipment (PPE):

PPE Category Item Specification Rationale

Hand Protection
Chemically resistant

gloves

Nitrile or neoprene

gloves should be

worn.[2] Always

inspect gloves for

tears or holes before

use.

To prevent skin

contact and irritation.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

Must meet ANSI

Z87.1 standards.[3]

To protect eyes from

dust particles and

potential splashes.

Body Protection Laboratory coat

A long-sleeved lab

coat is mandatory to

protect skin and

clothing.

To prevent

contamination of

personal clothing.

Respiratory Protection
NIOSH-approved

respirator

Recommended when

handling large

quantities or when

dust generation is

likely.

To avoid inhalation of

irritating dust particles.

Operational Plan: Step-by-Step Handling
Procedures
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Follow these steps to ensure the safe handling of 3-Hydroxypicolinate in a laboratory setting.

Workflow for Handling 3-Hydroxypicolinate:

1. Preparation

2. Weighing

Proceed to weighing area

3. Dissolution

Transfer weighed solid

4. Transfer

Use prepared solution

5. Clean-up

After experiment

6. Waste Disposal

Segregate waste

 

1. Collect Waste

2. Label Container

Properly identify contents

3. Store Securely

In designated area

4. Professional Disposal

Arrange for pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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